Cas no 1365272-70-3 (1-benzyl-5-bromo-6-fluorobenzotriazole)

• Product Name: 1-benzyl-5-bromo-6-fluorobenzotriazole
• CAS No: 1365272-70-3
• MF: C₁₃H₉BrFN₃
• MW: 306.133064985275
• MDL: MFCD21609572
• CID: 2771819
• PubChem ID: 70699801
• Update Time: 2025-04-21

1-benzyl-5-bromo-6-fluorobenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-bromo-6-fluorobenzotriazole
• 1-BENZYL-5-BROMO-6-FLUORO-1,2,3-BENZOTRIAZOLE
• 1-Benzyl-5-bromo-6-fluoro-1H-benzotriazole
• BS-20780
• AKOS025394340
• MFCD21609572
• 1365272-70-3
• DTXSID20742915
• 1H-Benzotriazole, 5-bromo-6-fluoro-1-(phenylmethyl)-

• MDL： MFCD21609572
• Inchi： 1S/C13H9BrFN3/c14-10-6-12-13(7-11(10)15)18(17-16-12)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： JTZWFCMDDNXPTP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=NN2CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 304.99600
• Monoisotopic Mass: 304.99639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 449.9±35.0 °C at 760 mmHg
• Flash Point: 225.9±25.9 °C
• PSA: 30.71000
• LogP: 3.38120
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-benzyl-5-bromo-6-fluorobenzotriazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles